Cas no 69123-56-4 (1-(4-fluorophenyl)-3-(1,3-thiazol-2-yl)urea)

• Product Name: 1-(4-fluorophenyl)-3-(1,3-thiazol-2-yl)urea
• CAS No: 69123-56-4
• MF: C₁₀H₈FN₃OS
• MW: 237.253423690796
• CID: 973114
• PubChem ID: 310682
• Update Time: 2025-04-19

1-(4-fluorophenyl)-3-(1,3-thiazol-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-3-(1,3-thiazol-2-yl)urea
• 1-(4-fluorophenyl)-3-(thiazol-2-yl)urea
• 1-(4-fluoro-phenyl)-3-thiazol-2-yl-urea
• AC1L7HQK
• AI-204
• NIOSH
• NSC215606
• Oprea1_577125
• STK106136
• YT4000400
• NSC-215606
• AKOS000625643
• DTXSID30309750
• N-(4-fluorophenyl)-N'-(1,3-thiazol-2-yl)urea
• AI-204/31677052
• NIOSH/YT4000400
• N-(4-fluorophenyl)-N'-(2-thiazolyl)urea
• 69123-56-4
• Urea, 1-(p-fluorophenyl)-3-(2-thiazolyl)-
• YT40004000
• 1-(p-Fluorophenyl)-3-(2-thiazolyl)urea

• Inchi： 1S/C10H8FN3OS/c11-7-1-3-8(4-2-7)13-9(15)14-10-12-5-6-16-10/h1-6H,(H2,12,13,14,15)
• InChI Key： FLRRKLSSERTNQH-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NC(NC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 237.03734
• Monoisotopic Mass: 237.03721122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• PSA: 54.02
• LogP: 3.07220